2-((tetrahydrothiophen-3-yl)oxy)-N-(2,2,2-trifluoroethyl)isonicotinamide

• IUPAC Name: 2-(thiolan-3-yloxy)-N-(2,2,2-trifluoroethyl)pyridine-4-carboxamide
• InChI: InChI=1S/C12H13F3N2O2S/c13-12(14,15)7-17-11(18)8-1-3-16-10(5-8)19-9-2-4-20-6-9/h1,3,5,9H,2,4,6-7H2,(H,17,18)
• InChI Key: DLQWUXVOTYXPPY-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1OC2=NC=CC(=C2)C(=O)NCC(F)(F)F
• Molecular Formula: C12H13F3N2O2S
• Molecular Weight: 306.31 g/mol

Description

2-((tetrahydrothiophen-3-yl)oxy)-N-(2,2,2-trifluoroethyl)isonicotinamide is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of isonicotinamide derivatives and has been studied for its various biochemical and physiological effects.

Scientific Research Applications

Molecular Wires and Optoelectronic Properties

Research on pi-extended ethynyl- and butadiynyl-2,5-diphenyl-1,3,4-oxadiazole derivatives, closely related in function to the compound , indicates applications in the development of molecular wires and the study of their redox, structural, and optoelectronic properties. These compounds demonstrate potential for use in electronic and photonic devices due to their stable crystalline structures and ability to undergo controlled conjugation and fluorescence quenching (Changsheng Wang et al., 2006).

Cyclization Reactions and Organic Synthesis

The cyclization of nitroketene S,S-acetals in trifluoromethanesulfonic acid to form oximinoorthodithiolactones reveals a methodology for synthesizing cyclic organic structures. This indicates the potential for such compounds to serve as intermediates in the synthesis of more complex organic molecules, showcasing their relevance in chemical synthesis and the development of pharmaceuticals and agrochemicals (J. Coustard, 2001).

Supramolecular Chemistry and Crystal Engineering

The use of isonicotinamide in directing the assembly of copper(II)-carboxylates into infinite 1-D motifs underscores the significance of structurally similar compounds in supramolecular chemistry and crystal engineering. Such studies are critical for the design of materials with specific physical properties, including magnetic, catalytic, and optical applications (C. Aakeröy et al., 2003).

Photoswitchable Magnetic Materials

Investigations into diarylethene derivatives featuring nitronyl nitroxides demonstrate the possibility of controlling intramolecular magnetic interactions through photoirradiation. Such materials are of interest for developing switchable magnetic devices and studying quantum computing and information storage (Kenji Matsuda and M. Irie, 2000).